Cas no 76541-57-6 (cis-2-Methyl-5-trimethylammoniummethyl-1,3-oxathiolane Iodide)

• Product Name: cis-2-Methyl-5-trimethylammoniummethyl-1,3-oxathiolane Iodide
• CAS No: 76541-57-6
• MF: C₈H₁₈INOS
• MW: 303.204093456268
• MDL: MFCD00069222
• CID: 877118
• PubChem ID: 57653973
• Update Time: 2025-07-14

cis-2-Methyl-5-trimethylammoniummethyl-1,3-oxathiolane Iodide Chemical and Physical Properties

Names and Identifiers

• trimethyl-[[(2S,5S)-2-methyl-1,3-oxathiolan-5-yl]methyl]ammonium iodide
• cis-2-Methyl-5-trimethylammoniummethyl-1,3-oxathiolane iodide
• 2-methyl-5-[(dimethylamino)methyl]-1,3-oxathiolane methiodide
• 2-methyl-5-< (dimethylamino)methyl> -1,3-oxathiolane methiodide
• C011_ALDRICH
• CHEMBL389873
• cis-2-methyl-5-dimethylaminomethyl-1,3-oxathiolane methiodide
• cis-2-methyl-5-trimethylammonium-methyl-1,3-oxathiolane iodide
• OXA-22
• Trimethyl-[[(2S,5S)-2-methyl-1,3-oxathiolan-5-yl]methyl]azanium;iodide
• DTXSID00481956
• 76541-57-6
• cis-2-Methyl-5-trimethylammoniummethyl-1,3-oxathiolane Iodide

• MDL： MFCD00069222
• Inchi： 1S/C8H18NOS.HI/c1-7-10-8(6-11-7)5-9(2,3)4;/h7-8H,5-6H2,1-4H3;1H/q+1;/p-1/t7-,8-;/m0./s1
• InChI Key： TWNAKQKXXMGYQT-WSZWBAFRSA-M
• SMILES： [I-].S1[C@@H](C)O[C@H](C1)C[N+](C)(C)C

Computed Properties

• Exact Mass: 303.01538g/mol
• Monoisotopic Mass: 303.01538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.5Ų

Experimental Properties

• Solubility: H2O: soluble

cis-2-Methyl-5-trimethylammoniummethyl-1,3-oxathiolane Iodide Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on cis-2-Methyl-5-trimethylammoniummethyl-1,3-oxathiolane Iodide

Introduction to cis-2-Methyl-5-trimethylammoniummethyl-1,3-oxathiolane Iodide (CAS No. 76541-57-6)

cis-2-Methyl-5-trimethylammoniummethyl-1,3-oxathiolane Iodide, identified by its CAS number 76541-57-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of oxathiolane derivatives, which are known for their unique structural and functional properties. The presence of a trimethylammonium group and an iodide counterion imparts distinct chemical characteristics, making it a valuable candidate for various applications, particularly in drug development and advanced material synthesis.

The structure of cis-2-Methyl-5-trimethylammoniummethyl-1,3-oxathiolane Iodide features a cyclic backbone with sulfur atoms, which contributes to its stability and reactivity. The trimethylammoniummethyl moiety enhances its solubility in polar solvents, facilitating its use in solution-based reactions and formulations. This structural feature is particularly relevant in the context of modern drug delivery systems, where solubility and bioavailability are critical factors.

In recent years, there has been growing interest in oxathiolane derivatives due to their potential applications as pharmaceutical intermediates. The iodide salt form of this compound increases its shelf life and stability, making it more suitable for industrial-scale production. Researchers have been exploring its utility in the synthesis of protease inhibitors, which are essential in treating various metabolic disorders. The cis configuration of the molecule is particularly noteworthy, as it influences the compound's interactions with biological targets, thereby affecting its efficacy.

One of the most compelling aspects of cis-2-Methyl-5-trimethylammoniummethyl-1,3-oxathiolane Iodide is its role in material science applications. The compound's ability to form stable complexes with metals has led to investigations into its use as a catalyst ligand. Recent studies have demonstrated its effectiveness in promoting cross-coupling reactions, which are pivotal in the synthesis of complex organic molecules. These findings highlight the compound's versatility beyond pharmaceuticals.

The synthesis of cis-2-Methyl-5-trimethylammoniummethyl-1,3-oxathiolane Iodide involves multi-step organic reactions that require precise control over reaction conditions. The use of high-purity starting materials ensures optimal yield and minimizes impurities that could affect downstream applications. Advanced synthetic techniques, such as transition-metal-catalyzed reactions, have been employed to enhance the efficiency of the process. These methodologies align with contemporary trends in green chemistry, emphasizing sustainability and reduced environmental impact.

From a biological perspective, the compound exhibits interesting properties that make it suitable for neurological research. The interaction between the trimethylammonium group and biological membranes suggests potential applications in developing novel therapeutic agents for neurological disorders. Additionally, its ability to cross the blood-brain barrier may make it an attractive candidate for drug delivery systems targeting central nervous system conditions.

In conclusion, cis-2-Methyl-5-trimethylammoniummethyl-1,3-oxathiolane Iodide (CAS No. 76541-57-6) represents a significant advancement in both pharmaceutical and material sciences. Its unique structural features and functional properties have opened up new avenues for research and development. As scientists continue to explore its potential applications, this compound is poised to play a crucial role in shaping future innovations across multiple disciplines.